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Compound of Interest

Compound Name: Virolin

Cat. No.: B1237570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Virolin, a lignan compound identified by its IUPAC name (1S,2S)-1-(3,4-dimethoxyphenyl)-2-

[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]propan-1-ol and CAS number 68143-83-9, is a natural

product isolated from plant species such as Virola surinamensis. Lignans as a chemical class

are recognized for a variety of biological activities, including anti-inflammatory, antioxidant, and

antiparasitic effects. These properties make Virolin a compound of interest for research in drug

discovery and development.

Proper preparation of a stock solution is the critical first step for obtaining reliable and

reproducible results in in vitro and in vivo experiments. This document provides detailed

protocols for the preparation, storage, and application of Virolin stock solutions for

experimental use.
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Property Value

IUPAC Name
(1S,2S)-1-(3,4-dimethoxyphenyl)-2-[2-methoxy-

4-[(E)-prop-1-enyl]phenoxy]propan-1-ol

CAS Number 68143-83-9

Molecular Formula C₂₁H₂₆O₅

Molecular Weight 358.4 g/mol

Appearance Solid

Solubility
Soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO), ethanol, and methanol.

Table 2: Virolin Stock Solution Preparation and Storage
Recommendations

Parameter Recommendation

Recommended Solvent DMSO (cell culture grade)

Primary Stock Concentration 10 mM

Storage Temperature -20°C or -80°C

Storage Conditions
Store in small aliquots to avoid repeated freeze-

thaw cycles. Protect from light.

Stability
Stable for at least 6 months when stored

properly.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Virolin Stock
Solution in DMSO
Materials:

Virolin (solid)
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Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of Virolin:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 358.4 g/mol = 3.584 mg

Weighing Virolin:

Carefully weigh out 3.584 mg of Virolin powder on an analytical balance.

Dissolving Virolin:

Transfer the weighed Virolin to a sterile microcentrifuge tube.

Add 1 mL of cell culture grade DMSO to the tube.

Ensuring Complete Dissolution:

Vortex the solution thoroughly until the Virolin is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile

cryovials.
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Label the vials clearly with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C or -80°C for long-term storage, protected from light.

Protocol 2: Application of Virolin in a Cell-Based Anti-
Inflammatory Assay (NF-κB Inhibition)
This protocol describes a general method to assess the potential of Virolin to inhibit the NF-κB

signaling pathway in a macrophage cell line (e.g., RAW 264.7) stimulated with

lipopolysaccharide (LPS).

Materials:

RAW 264.7 cells

Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

Lipopolysaccharide (LPS) from E. coli

10 mM Virolin stock solution in DMSO

Phosphate-buffered saline (PBS)

96-well cell culture plates

Reagents for assessing NF-κB activation (e.g., NF-κB reporter assay kit, or reagents for

Western blotting of phosphorylated NF-κB p65)

Procedure:

Cell Seeding:

Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well in 100 µL of

complete medium.

Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

Preparation of Working Solutions:
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Thaw an aliquot of the 10 mM Virolin stock solution.

Prepare serial dilutions of Virolin in complete cell culture medium to achieve final desired

concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM). A related lignan from Virola

surinamensis has shown activity in the 7-26 µM range.[1][2]

Important: Ensure the final concentration of DMSO in the cell culture wells is less than

0.5% to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final

concentration of DMSO.

Cell Treatment:

Remove the old medium from the cells.

Add 100 µL of the prepared Virolin working solutions or vehicle control to the respective

wells.

Pre-incubate the cells with Virolin for 1-2 hours.

Stimulation:

Add LPS to the wells to a final concentration of 1 µg/mL to stimulate the inflammatory

response. Include a negative control group with no LPS stimulation.

Incubate for the desired time period (e.g., 30 minutes for p65 phosphorylation, 24 hours

for cytokine measurements).

Assessment of NF-κB Inhibition:

Following incubation, assess the inhibition of NF-κB activation using a suitable method.

This could involve:

Reporter Assay: If using a reporter cell line, measure the reporter gene activity (e.g.,

luciferase).

Western Blot: Lyse the cells and perform Western blotting to detect the levels of

phosphorylated NF-κB p65.
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Cytokine Measurement: Collect the cell culture supernatant and measure the levels of

pro-inflammatory cytokines (e.g., TNF-α, IL-6) using ELISA.

Mandatory Visualizations
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Caption: Workflow for Virolin stock solution preparation.
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Potential Anti-Inflammatory Mechanism of Virolin via NF-κB Pathway
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Caption: Potential inhibition of the NF-kB pathway by Virolin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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